Cas no 853789-17-0 (2-(2-chloroethyl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-(2-chloroethyl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 853789-17-0
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• MDL: MFCD20441422
• CID: 844349
• PubChem ID: 71299238
• Update Time: 2025-08-03

2-(2-chloroethyl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl)-1H-benzo[d]imidazole hydrochloride
• 1H-Benzimidazole, 2-(2-chloroethyl)-, hydrochloride
• 1H-BenziMidazole, 2-(2-chloroethyl)-, hydrochloride (1:1)
• 2-(2-chloroethyl)-1H-benzimidazole,hydrochloride
• 2-(2-chloroethyl)-1H-1,3-benzodiazole hydrochloride
• MFCD20441422
• CS-0242935
• 853789-17-0
• SCHEMBL18764991
• 2-(2-chloroethyl)-1H-benzimidazole;hydrochloride
• 2-(2-Chloroethyl)-1H-benzo[d]imidazolehydrochloride
• DTXSID20744318
• EN300-256978
• 2-(2-chloroethyl)-1H-benzimidazole hydrochloride
• 2-(2-Chloroethyl)-1H-benzimidazole--hydrogen chloride (1/1)
• 2-(2-Chloroethyl)-1H-benzo[d]imidazole HCl
• 1H-BenziMidazole, 2-(2-chloroethyl)-, hydrochloride (1
• G30363
• XH0157
• DB-329146

• MDL： MFCD20441422
• Inchi： 1S/C9H9ClN2.ClH/c10-6-5-9-11-7-3-1-2-4-8(7)12-9;/h1-4H,5-6H2,(H,11,12);1H
• InChI Key： RKAQQSCCMRPDLY-UHFFFAOYSA-N
• SMILES： ClCCC1=NC2C=CC=CC=2N1.Cl

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles